Cas no 22479-39-6 (2,2'-(3-Chloro-1,2-phenylene)diacetonitrile)
22479-39-6 structure
Product Name:2,2'-(3-Chloro-1,2-phenylene)diacetonitrile
CAS No:22479-39-6
MF:C10H7ClN2
MW:190.628980875015
CID:2113558
Update Time:2023-08-04
2,2'-(3-Chloro-1,2-phenylene)diacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-chloro-1,2-Benzenediacetonitrile
- 2,2'-(3-chloro-1,2-phenylene)diacetonitrile
- BYBSUQIXXWOKQF-UHFFFAOYSA-N
- 2,2'-(3-Chloro-1,2-phenylene)diacetonitrile
-
- Inchi: 1S/C10H7ClN2/c11-10-3-1-2-8(4-6-12)9(10)5-7-13/h1-3H,4-5H2
- InChI Key: BYBSUQIXXWOKQF-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(CC#N)=C1CC#N
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 257
- Topological Polar Surface Area: 47.6
2,2'-(3-Chloro-1,2-phenylene)diacetonitrile Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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